4-(2-methylphenyl)-1,2,5-thiadiazolidin-3-imine 1,1-dioxide

• IUPAC Name: 3-(2-methylphenyl)-1,1-dioxo-2,3-dihydro-1,2,5-thiadiazol-4-amine
• InChI: InChI=1S/C9H11N3O2S/c1-6-4-2-3-5-7(6)8-9(10)12-15(13,14)11-8/h2-5,8,11H,1H3,(H2,10,12)
• InChI Key: BEGNLJSDDMZXCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(=NS(=O)(=O)N2)N
• Molecular Formula: C9H11N3O2S
• Molecular Weight: 225.27 g/mol

Description

4-(2-methylphenyl)-1,2,5-thiadiazolidin-3-imine 1,1-dioxide, also known as mitoapocynin, is a synthetic compound that has been widely studied for its potential therapeutic applications. It is a derivative of apocynin, a natural compound found in the roots of certain plants, which has been used traditionally as a medicinal herb. Mitoapocynin has been shown to possess antioxidant, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 4-(2-methylphenyl)-1,2,5-thiadiazolidin-3-imine 1,1-dioxide is not fully understood, but it is believed to act primarily through its antioxidant and anti-inflammatory properties. It has been shown to scavenge reactive oxygen species (ROS) and inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It may also modulate the activity of various enzymes and signaling pathways that are involved in oxidative stress and inflammation.
Biochemical and Physiological Effects
Mitoapocynin has been shown to have a wide range of biochemical and physiological effects in various cell types and animal models. It has been shown to protect against oxidative stress-induced cell death, reduce inflammation and tissue damage in various organs, improve mitochondrial function, and enhance cognitive function in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

Mitoapocynin has several advantages as a research tool, including its stability, solubility, and ease of synthesis. It can be easily incorporated into cell culture and animal models to study its effects on various cellular and physiological processes. However, its potential toxicity and off-target effects should be carefully evaluated in experimental settings.

Future Directions

There are several potential future directions for research on 4-(2-methylphenyl)-1,2,5-thiadiazolidin-3-imine 1,1-dioxide. It could be further studied for its potential therapeutic applications in various diseases, such as cancer, cardiovascular disease, and neurodegenerative disorders. Its mechanism of action could be further elucidated to identify new targets for drug development. It could also be studied in combination with other compounds to enhance its therapeutic effects and reduce potential side effects.

Synthesis Methods

Mitoapocynin can be synthesized through a multistep process that involves the reaction of 2-methylphenylhydrazine with thiosemicarbazide, followed by oxidation with hydrogen peroxide and subsequent cyclization. The final product is obtained as a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Mitoapocynin has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess antioxidant properties that can protect cells from oxidative stress, which is implicated in the pathogenesis of many diseases, including cancer, cardiovascular disease, and neurodegenerative disorders. It has also been shown to have anti-inflammatory properties that can reduce inflammation and tissue damage in various organs, such as the lungs, liver, and brain.